Cas no 1795299-81-8 (N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide
• CAS No: 1795299-81-8
• MF: C₂₀H₁₆F₃N₃O₂
• MW: 387.35515499115
• CID: 5368877
• Update Time: 2025-05-19

N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C20H16F3N3O2/c1-12-17(13(2)25-19(24-12)28-16-9-4-3-5-10-16)26-18(27)14-7-6-8-15(11-14)20(21,22)23/h3-11H,1-2H3,(H,26,27)
• InChI Key： WHKBMECENWHCIB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(OC2=CC=CC=C2)N=C1C)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS No. 1795299-81-8)

N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS No. 1795299-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and benzamide backbone, is often explored for its potential biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a promising candidate for drug discovery and crop protection applications.

The molecular structure of N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide includes a trifluoromethyl group, which is known to enhance metabolic stability and bioavailability in many bioactive molecules. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly studied for their improved pharmacokinetic properties. The presence of the phenoxy and dimethylpyrimidine moieties further contributes to its potential interactions with biological targets, making it a subject of interest in small-molecule drug development.

In recent years, the demand for novel pyrimidine derivatives has surged, driven by their applications in treating various diseases and enhancing agricultural productivity. N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide fits into this category, with researchers investigating its role as a potential kinase inhibitor or herbicide intermediate. These applications are particularly relevant given the growing need for sustainable solutions in healthcare and farming.

From a synthetic chemistry perspective, the preparation of N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide involves multi-step organic reactions, including condensation and amidation processes. The compound’s CAS No. 1795299-81-8 serves as a unique identifier, facilitating precise tracking in chemical databases and regulatory filings. This is crucial for laboratories and manufacturers aiming to comply with global safety and quality standards.

The physicochemical properties of N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide, such as solubility, melting point, and stability, are key factors in its formulation and application. Recent studies have focused on optimizing these properties to enhance its efficacy in target systems. For instance, the trifluoromethyl group not only improves lipophilicity but also resistance to enzymatic degradation, a feature highly valued in drug design.

Market trends indicate a rising interest in custom synthesis and high-value chemical intermediates, with CAS No. 1795299-81-8 being no exception. Pharmaceutical companies and agrochemical firms are actively seeking reliable suppliers of this compound to support their R&D pipelines. Additionally, the compound’s potential role in addressing antimicrobial resistance (AMR) and crop yield challenges aligns with global sustainability goals, further driving its demand.

In conclusion, N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS No. 1795299-81-8) represents a versatile and high-potential compound in modern chemistry. Its applications span across pharmaceuticals, agriculture, and material science, making it a focal point for ongoing research and commercial development. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.